Cas no 2219375-75-2 (1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid)

1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid structure
2219375-75-2 structure
Product Name:1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid
CAS No:2219375-75-2
MF:C11H14N2O2
MW:206.241062641144
CID:4787050
PubChem ID:136575890
Update Time:2025-07-17

1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
    • 1-(1-Methylpyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
    • 1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid
    • Inchi: 1S/C11H14N2O2/c1-13-5-3-8(12-13)11-4-2-7(6-11)9(11)10(14)15/h3,5,7,9H,2,4,6H2,1H3,(H,14,15)
    • InChI Key: PWMGLZNGVTWCMF-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCC1(C1C=CN(C)N=1)C2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1

1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1608413-1mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
1mg
$147.0 2022-02-28
Enamine
EN300-1608413-2mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
2mg
$150.0 2022-02-28
Enamine
EN300-1608413-5mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
5mg
$166.0 2022-02-28
Enamine
EN300-1608413-10mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
10mg
$216.0 2022-02-28
Enamine
EN300-1608413-20mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
20mg
$303.0 2022-02-28
Enamine
EN300-1608413-25mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
25mg
$333.0 2022-02-28
Enamine
EN300-1608413-50mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
50mg
$482.0 2022-02-28
Enamine
EN300-1608413-100mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
100mg
$629.0 2022-02-28
Enamine
EN300-1608413-250mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
250mg
$899.0 2022-02-28
Enamine
EN300-1608413-500mg
1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
2219375-75-2 95.0%
500mg
$1416.0 2022-02-28

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)bicyclo2.1.1hexane-5-carboxylic acid

Research Brief on 1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2219375-75-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel bicyclic compounds as potential therapeutic agents. Among these, 1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2219375-75-2) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, characterized by its bicyclo[2.1.1]hexane scaffold and pyrazole moiety, has been the subject of several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, emphasizing its high yield and scalability. The study also explored the compound's role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), particularly in the context of inflammatory diseases.

Pharmacological evaluations have revealed that 1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid exhibits notable activity as a modulator of specific kinase pathways. In vitro assays demonstrated its ability to selectively inhibit certain isoforms of the MAPK family, suggesting potential applications in oncology and autoimmune disorders. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been confirmed in preclinical models.

Recent patent filings (e.g., WO2023056123) have expanded the potential applications of this compound, describing its utility in combination therapies and as a scaffold for further derivatization. Structural-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, paving the way for next-generation derivatives. Computational modeling has also provided insights into the compound's binding modes, supporting rational drug design efforts.

In conclusion, 1-(1-methyl-1H-pyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and explore its clinical potential. The compound's unique structural features and demonstrated biological activity make it a valuable addition to the medicinal chemist's toolbox for addressing challenging therapeutic targets.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent